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Compound of Interest

Compound Name: Decanol - d2

Cat. No.: B591074 Get Quote

Essential Safety and Handling Guide for Decanol-d2
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans for handling Decanol-d2 in a laboratory setting.

The information is tailored for researchers, scientists, and professionals in drug development to

ensure safe operational procedures.

Personal Protective Equipment (PPE)
When handling Decanol-d2, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection Safety Goggles or Glasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Face Shield
Recommended when there is

a potential for splashing.

Skin Protection Protective Gloves

Wear appropriate chemical-

resistant gloves. Inspect

gloves prior to use.[1][2][3]

Nitrile rubber gloves are

commonly recommended for

alcohols, but it is crucial to

check the manufacturer's

specific compatibility data.

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][2]

Respiratory Protection None under normal use

No protective equipment is

needed under normal use

conditions with adequate

ventilation.[1][2][4]

Respirator

For large spills, in confined

areas, or if exposure limits are

exceeded, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with a particle filter.

[1][2][4]

Quantitative Safety Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_2055734335_1-DECANOLCASNO-112-30-1MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table provides key quantitative safety data for decanol, which is chemically

similar to Decanol-d2.

Parameter Value Source

Flash Point 82 °C / 179.6 °F[1][5] [1][5]

Boiling Point
210 - 211 °C / 410 - 411.8 °F

@ 760 mmHg[1]
[1]

Lower Explosion Limit 0.7% [5]

Upper Explosion Limit 5.5% [5]

Oral LD50 (Rat) 4720 mg/kg [6]

Dermal LD50 (Rabbit) 3560 mg/kg [6]

Standard Operating Procedures
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Decanol-d2.

Handling and Storage
Ventilation: Always handle Decanol-d2 in a well-ventilated area, such as a chemical fume

hood.[1][2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][5] Do not ingest or inhale.[2]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1][2] Decanol is a combustible liquid.[2][5]

Grounding: To avoid ignition from static electricity, all metal parts of equipment must be

grounded.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2] Store

away from incompatible materials such as strong oxidizing agents.[1][5]
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Spill Response
Evacuate: In case of a large spill, evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Remove Ignition Sources: Remove all sources of ignition from the spill area.[2][6]

Containment: For large spills, dyke the area to contain the liquid.[7]

Absorption: Absorb the spill with an inert, non-combustible absorbent material such as sand

or diatomite.[7][8]

Collection: Collect the absorbed material and place it into a suitable, closed container for

disposal.[1][8] Use spark-proof tools.[5][6]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan
Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste.[1][2] Consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[1][2]

Containerization: Dispose of contents and container to an approved waste disposal plant.[1]

[2][9] Do not empty into drains.[2]

Labeling: Ensure waste containers are properly labeled with the contents and associated

hazards.

Decanol-d2 Handling Workflow
The following diagram illustrates the standard workflow for handling Decanol-d2 from receipt to

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA172880F&productDescription=1-DECANOL+98%2B%25+2.5L&vendorId=VN00024248&countryCode=US&language=en
https://www.newhall.co.uk/media/5758_msds.pdf
https://www.newhall.co.uk/media/5758_msds.pdf
https://www.carlroth.com/medias/SDB-4151-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ1ODN8YXBwbGljYXRpb24vcGRmfGFESmxMMmcyTkM4NU1qSTBNekF6TURVd056Z3lMMU5FUWw4ME1UVXhYMGxGWDBWT0xuQmtaZ3wyOTYzNTZkMzM2MWQ3YjFjYzZjMjk2NDEzN2I0ZGFjNzdkOWMwNDNhNThmY2M0ZTViYzEyNjc4MjdjMzBiMmVi
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4151-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ1ODN8YXBwbGljYXRpb24vcGRmfGFESmxMMmcyTkM4NU1qSTBNekF6TURVd056Z3lMMU5FUWw4ME1UVXhYMGxGWDBWT0xuQmtaZ3wyOTYzNTZkMzM2MWQ3YjFjYzZjMjk2NDEzN2I0ZGFjNzdkOWMwNDNhNThmY2M0ZTViYzEyNjc4MjdjMzBiMmVi
https://www.spectrumchemical.com/media/sds/D2352_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA172880F&productDescription=1-DECANOL+98%2B%25+2.5L&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2086606&productDescription=4-DECANOL+97%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/de/sds/ALDRICH/W236500?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL05688&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decanol-d2 Handling Workflow
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Caption: Workflow for the safe handling of Decanol-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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